N-[biphenyl-4-yl(phenyl)methyl]-3-phenylpropanamide

• Molecular Formula: C28H25NO
• Molecular Weight: 391.5 g/mol
• IUPAC Name: 3-phenyl-N-[phenyl-(4-phenylphenyl)methyl]propanamide
• InChI: InChI=1S/C28H25NO/c30-27(21-16-22-10-4-1-5-11-22)29-28(25-14-8-3-9-15-25)26-19-17-24(18-20-26)23-12-6-2-7-13-23/h1-15,17-20,28H,16,21H2,(H,29,30)
• InChI Key: SPHGAUKNVAGAKD-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CCC(=O)NC(C2=CC=CC=C2)C3=CC=C(C=C3)C4=CC=CC=C4

Description

N-[biphenyl-4-yl(phenyl)methyl]-3-phenylpropanamide, also known as BPAM, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. BPAM belongs to the class of compounds known as amides, which are commonly used in drug development due to their ability to interact with biological targets. BPAM has been studied for its potential as an analgesic, anti-inflammatory, and anti-cancer agent.

Mechanism of Action

The mechanism of action of N-[biphenyl-4-yl(phenyl)methyl]-3-phenylpropanamide is not fully understood, but it is believed to interact with specific receptors in the body, including the cannabinoid receptor CB2 and the G protein-coupled receptor GPR55. These receptors are involved in the regulation of pain and inflammation, suggesting that N-[biphenyl-4-yl(phenyl)methyl]-3-phenylpropanamide may exert its effects through these pathways.
Biochemical and Physiological Effects:
N-[biphenyl-4-yl(phenyl)methyl]-3-phenylpropanamide has been shown to have a number of biochemical and physiological effects in animal models, including reducing pain and inflammation, suppressing tumor growth, and improving cognitive function. N-[biphenyl-4-yl(phenyl)methyl]-3-phenylpropanamide has also been shown to have antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

N-[biphenyl-4-yl(phenyl)methyl]-3-phenylpropanamide has several advantages for lab experiments, including its ability to interact with specific biological targets and its potential as a therapeutic agent. However, there are also limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N-[biphenyl-4-yl(phenyl)methyl]-3-phenylpropanamide, including exploring its potential as a treatment for various diseases, including cancer, arthritis, and Alzheimer's disease. Further studies are also needed to fully understand its mechanism of action and to determine its potential toxicity. Additionally, research is needed to develop more efficient and cost-effective methods for synthesizing N-[biphenyl-4-yl(phenyl)methyl]-3-phenylpropanamide.

Synthesis Methods

N-[biphenyl-4-yl(phenyl)methyl]-3-phenylpropanamide can be synthesized through a multi-step process involving the reaction of benzyl chloride with biphenyl magnesium bromide, followed by a Grignard reaction with benzophenone. The resulting intermediate is then reacted with phenylacetic acid to yield N-[biphenyl-4-yl(phenyl)methyl]-3-phenylpropanamide.

Scientific Research Applications

N-[biphenyl-4-yl(phenyl)methyl]-3-phenylpropanamide has been the subject of numerous scientific studies due to its potential as a therapeutic agent. One study found that N-[biphenyl-4-yl(phenyl)methyl]-3-phenylpropanamide exhibited potent analgesic effects in animal models of pain, suggesting its potential as a pain reliever. Other studies have explored N-[biphenyl-4-yl(phenyl)methyl]-3-phenylpropanamide's potential as an anti-inflammatory agent, showing that it can reduce inflammation in animal models of arthritis.